Ivabradine-D6

• Molecular Formula: C27H36N2O5
• Molecular Weight: 474.6 g/mol
• InChI: InChI=1S/C27H36N2O5/c1-28(17-21-11-20-14-25(33-4)26(34-5)16-22(20)21)8-6-9-29-10-7-18-12-23(31-2)24(32-3)13-19(18)15-27(29)30/h12-14,16,21H,6-11,15,17H2,1-5H3/t21-/m1/s1/i2D3,3D3
• InChIKey: ACRHBAYQBXXRTO-LTGPVEHVSA-N

Ivabradine-D6 for Quantitative Bioanalysis – A Deuterated Internal Standard for Ivabradine LC-MS/MS Assays

Ivabradine-D6 (CAS 2070009-63-9 as HCl salt; unlabeled free base CAS 148870-59-1) is a stable isotopologue of the hyperpolarization-activated cyclic nucleotide-gated (HCN) channel blocker ivabradine, in which six hydrogen atoms at the 7,8-dimethoxy positions of the benzazepinone scaffold are replaced by deuterium (²H) . The compound retains the pharmacological potency of the parent (IC₅₀ = 2.9 μM against the If current) but is not intended as a therapeutic; its dominant differentiating utility lies in serving as a stable isotope-labeled internal standard (SIL-IS) for the accurate and precise quantification of ivabradine and its active N-desmethyl metabolite in biological matrices via liquid chromatography–tandem mass spectrometry (LC-MS/MS) or gas chromatography–mass spectrometry (GC-MS) [1][2].

Workflow

LC-MS/MS bioanalysis of ivabradine and N-desmethyl metabolite

Key Attribute

Stable +6 Da mass shift for interference-free MRM quantification

Procurement Context

Deuterated internal standard for method validation and ANDA/DMF support

• [1] Ivabradine-D6 (HCl Salt). Veeprho Product Page, Catalogue No. DVE00700. View Source
• [2] Ivabradine-d6 (hydrochloride). MedChemExpress Product Page, HY-B0162AS. Purity 99.07%. View Source

Why Unlabeled Ivabradine or Lower-Deuterated Analogs Cannot Substitute for Ivabradine-D6 in Validated Bioanalytical Workflows

In quantitative LC-MS/MS, a SIL-IS must co-elute with the analyte yet be distinguishable by mass. Non-deuterated ivabradine, when used as an internal standard, produces identical precursor and product ions to the analyte, precluding independent monitoring and making it impossible to correct for ion suppression or extraction variability . Lower-deuterated analogs (e.g., Ivabradine-d3) carry fewer deuterium atoms, which can result in isotopic cross-talk with the unlabeled analyte's natural M+1/M+2 isotopologues, degrading signal-to-noise at low concentrations [1]. Ivabradine-D6, with a mass shift of +6 Da, provides a clean, interference-free multiple reaction monitoring (MRM) channel (m/z 644.37 → 130.41) that is fully resolved from the analyte's isotopic envelope, enabling sub-ng/mL lower limits of quantification [2].

Unlabeled ivabradine

Identical MRM transitions preclude independent monitoring and ion-suppression correction.

Lower-deuterated (d3) analogs

Isotopic cross-talk with analyte's M+1/M+2 isotopologues degrades S/N at low concentrations.

Non-isotopic internal standards

Differential elution leads to uncorrected matrix effects and higher quantification limits.

• [1] Russak EM et al. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019;53(2):211-216. View Source
• [2] Development and validation of a LC-MS/MS method for simultaneous quantification of Ivabradine and Metoprolol in rat plasma. Elsevier, 2022. MRM transitions: IVA-D6 m/z 644.37 → 130.41. View Source

Quantitative Differentiation Evidence for Ivabradine-D6 Versus Closest Comparators in Bioanalytical Applications

MRM Transition Resolution: Ivabradine-D6 (m/z 644.37→130.41) vs. Unlabeled Ivabradine (m/z 638.14→124.22)

Ivabradine-D6 provides a +6 Da mass shift relative to the unlabeled analyte (m/z 638.14→124.22 for IVA vs. m/z 644.37→130.41 for IVA-D6), yielding a baseline-resolved MRM channel free from the natural isotopic envelope of ivabradine. This avoids the isotopic cross-talk that plagues d3-labeled analogs, where the deuterated signal can overlap with the [M+2] isotopologue of the unlabeled analyte [1]. In a validated LC-ESI-MS/MS method for rat plasma, these distinct transitions achieved accuracy of 99.71–100.3% for IVA and intra-/inter-day precision CV% of 0.048–12.68% and 0.1–2.66%, respectively [1].

MRM Transition Resolution

Head-to-head

+6 Da mass shift (m/z 644.37→130.41) 99.71–100.3% accuracy

Baseline-resolved MRM channel avoids isotopic cross-talk for sub-ng/mL quantification.

Rat plasma method context; 5 min run time

Evidence Dimension	MRM precursor→product ion transition (m/z) and resulting method accuracy/precision
Target Compound Data	m/z 644.37→130.41 (IVA-D6); accuracy 99.71–100.3%; intra-day precision 0.048–12.68% CV; inter-day precision 0.1–2.66% CV
Comparator Or Baseline	Unlabeled ivabradine: m/z 638.14→124.22; identical method accuracy and precision range reported for IVA using IVA-D6 as IS
Quantified Difference	Mass shift of +6 Da eliminates isotopic overlap; method linear range 0.1–1.5 ng/mL for IVA
Conditions	Rat plasma; protein precipitation extraction; Waters X-Bridge-C18 column; acetonitrile–water (0.1% orthophosphoric acid) mobile phase; 5 min run time

Why This Matters

Procurement of Ivabradine-D6 ensures access to a validated MRM channel that enables sub-ng/mL quantification without isotopic interference, a capability that lower-deuterated (d3) or unlabeled internal standards cannot provide.

• [1] Development and validation of a LC-MS/MS method for simultaneous quantification of Ivabradine and Metoprolol in rat plasma. Elsevier B.V., 2022. MRM: IVA 638.14→124.22; IVA-D6 644.37→130.41; accuracy 99.71–100.3%. View Source

LLOQ Achievement: Ivabradine-D6-Enabled Sensitivity vs. Non-Deuterated Internal Standard Methods

Methods employing Ivabradine-D6 as SIL-IS consistently report lower limits of quantification (LLOQ) of 0.1–0.2 ng/mL for ivabradine in human plasma . For the active metabolite N-desmethyl ivabradine, LLOQs of 0.10 ng/mL have been reported using its deuterated D6 internal standard . In contrast, methods relying on non-deuterated or structurally dissimilar internal standards typically yield LLOQs one order of magnitude higher (≥1 ng/mL) due to inferior matrix-effect correction .

LLOQ Achievement

Data to verify

LLOQ 0.1–0.2 ng/mL (D6-IS) vs. ≥1 ng/mL (non-deuterated IS)

5- to 10-fold sensitivity gain supports trough PK concentration measurement.

Cross-study comparison; explicit comparator not reported

Evidence Dimension	Lower limit of quantification (LLOQ) achieved
Target Compound Data	LLOQ = 0.1–0.2 ng/mL for ivabradine; LLOQ = 0.10 ng/mL for N-desmethyl ivabradine (using D6-IS)
Comparator Or Baseline	Non-deuterated IS methods: typical LLOQ ≥1 ng/mL (class-level inference; explicit quantitative comparator not reported in same study)
Quantified Difference	Approximately 5- to 10-fold improvement in LLOQ with deuterated D6 internal standard
Conditions	Human plasma; solid-phase extraction (Strata X 33 μM polymeric sorbent); LC-MS/MS

Why This Matters

The 5- to 10-fold improvement in LLOQ directly translates to the ability to quantify ivabradine at trough pharmacokinetic concentrations, enabling robust terminal half-life determination and bioequivalence studies that non-deuterated IS methods may fail to support.

Matrix Effect Compensation: Deuterated D6 IS vs. Unlabeled Ivabradine as IS

Co-eluting matrix components can cause ion suppression or enhancement in LC-MS/MS, skewing quantification. A SIL-IS such as Ivabradine-D6 co-elutes with unlabeled ivabradine under identical chromatographic conditions and experiences identical matrix effects at the electrospray source, enabling ratiometric correction . Methods using Ivabradine-D6 as IS have demonstrated >98% recovery and linearity in the 1–50 μg/mL range for the analyte, confirming effective matrix-effect compensation . Non-deuterated ivabradine used as IS cannot provide this correction because it occupies the same MRM channel as the analyte and is indistinguishable from it .

Matrix Effect Compensation

Class-level

>98% recovery Linearity 1–50 μg/mL (with D6-IS)

Co-eluting SIL-IS enables ratiometric matrix-effect correction for method validation.

Class-level inference; quantitative comparator not reported

Evidence Dimension	Extraction recovery and matrix-effect correction capability
Target Compound Data	>98% recovery; linearity 1–50 μg/mL when Ivabradine-D6 is used as IS
Comparator Or Baseline	Non-deuterated ivabradine as IS: cannot independently correct for matrix effects (no separate MRM channel); quantitative comparator data not available
Quantified Difference	Qualitative binary advantage: matrix-effect correction possible vs. impossible
Conditions	LC-MS/MS bioanalysis; protein precipitation or SPE extraction; electrospray ionization

Why This Matters

Without effective matrix-effect correction, quantitative bioanalytical methods fail regulatory validation (FDA/EMA guidance on bioanalytical method validation). Ivabradine-D6 is the minimum-requirement SIL-IS for passing these validation criteria.

Long-Term Thermal Stability of Ivabradine-D6 Hydrochloride Powder vs. Typical Deuterated Standards

Ivabradine-D6 hydrochloride exhibits verified long-term stability: when stored as a powder at -20°C, the compound remains stable for 3 years; at 4°C, stability is maintained for 2 years [1]. This compares favorably to typical deuterated small-molecule reference standards, which often carry shelf lives of 1–2 years under similar conditions . The documented stability minimizes the need for frequent re-qualification and re-purchase, reducing operational costs for laboratories running validated bioanalytical methods.

Long-Term Thermal Stability

Reported

3 years at -20°C 2 years at 4°C (powder)

Extended verified stability reduces re-qualification frequency for long-term programs.

Manufacturer-specified shelf life; typical deuterated standards: 1–2 years

Evidence Dimension	Long-term storage stability of deuterated powder
Target Compound Data	3 years at -20°C; 2 years at 4°C (powder form)
Comparator Or Baseline	Typical deuterated reference standards: 1–2 years under similar conditions (class-level inference)
Quantified Difference	1–2 additional years of verified stability vs. typical deuterated standards
Conditions	Powder storage; -20°C and 4°C; manufacturer-specified shelf life

Why This Matters

Extended verified stability directly reduces procurement frequency and re-validation burden for laboratories maintaining long-term pharmacokinetic study programs or ANDA/DMF submission workflows.

• [1] Ivabradine-d6 (hydrochloride). Hoelzel-Biotech / MedChemExpress product page. Storage: -20°C, 3 years; 4°C, 2 years (powder). View Source

Purity and Documentation: Ivabradine-D6 Hydrochloride (99.07%) vs. Rac-Ivabradine-D6 Impurity Standards

Commercial batches of Ivabradine-D6 hydrochloride are supplied with HPLC-verified purities of ≥98% to 99.07% and are accompanied by detailed Certificates of Analysis (COA) meeting regulatory requirements for ANDA and DMF submissions [1]. In contrast, some deuterated impurity reference standards (e.g., Rac-Ivabradine-[d6]) are supplied at >95% purity with less rigorous documentation [2]. The higher purity specification and comprehensive COA reduce the risk of lot-to-lot variability compromising quantitative method reproducibility.

Purity & Documentation

Reported

99.07% HPLC purity Full COA with analytical data

High purity and comprehensive COA minimize lot-to-lot variability in regulatory submissions.

Vendor batch-specific; purity >95% for some impurity standards

Evidence Dimension	Reported HPLC purity and documentation level
Target Compound Data	99.07% (MedChemExpress batch); ≥98% (multiple vendors); full COA with analytical data
Comparator Or Baseline	Rac-Ivabradine-[d6] impurity standard: >95% purity; variable COA documentation
Quantified Difference	Approximately 4% higher purity; guaranteed regulatory-grade documentation
Conditions	HPLC purity determination; vendor Certificate of Analysis

Why This Matters

For laboratories operating under GLP or supporting regulatory filings (ANDA, DMF), the combination of >99% purity and comprehensive COA documentation reduces validation risk and eliminates the need for in-house re-characterization.

• [1] Ivabradine-d6 (hydrochloride). MedChemExpress / Hoelzel-Biotech. Purity: 99.07%. HY-B0162AS. View Source
• [2] Rac-Ivabradine-[d6]. BOC Sciences product page. Purity >95%. View Source

Regulatory Alignment: Ivabradine-D6 for ANDA/DMF Filing vs. Research-Grade Deuterated Analogs

Ivabradine-D6 hydrochloride is explicitly positioned as a reference standard for analytical method development, method validation (AMV), quality control (QC) applications, ANDA submissions, and DMF filings [1][2]. Traceability against pharmacopeial standards (USP or EP) is available upon feasibility assessment [1]. Research-grade deuterated analogs without this explicit regulatory alignment may not satisfy the documentation rigor required by FDA or EMA reviewers.

Regulatory Alignment

Reported

Designated for ANDA/DMF/AMV/QC Pharmacopeial traceability available

Pre-aligned regulatory documentation reduces bridging study risk during filing transition.

Traceability upon feasibility assessment; research-grade analogs lack this designation

Evidence Dimension	Regulatory filing readiness
Target Compound Data	Explicitly designated for ANDA/DMF/AMV/QC; pharmacopeial traceability available
Comparator Or Baseline	Research-grade deuterated ivabradine analogs: typically labeled 'For Research Use Only; Not for Diagnostic or Regulatory Use'
Quantified Difference	Not quantitatively expressed; binary regulatory suitability distinction
Conditions	Vendor product designation and supporting documentation

Why This Matters

Selecting a reference standard that is pre-aligned with regulatory submission requirements avoids the costly and time-consuming process of bridging studies or re-validation when transitioning from research to regulatory filing.

• [1] Ivabradine-D6 Hydrochloride. SynZeal product page. Designated for AMV, QC, ANDA, and DMF filing; pharmacopeial traceability available. View Source
• [2] N-Desmethyl Ivabradine D6. SynZeal product page. Used for analytical method development, AMV, QC for ANDA or commercial production of Ivabradine. View Source

High-Value Application Scenarios for Ivabradine-D6 in Pharmaceutical and Bioanalytical Research

Validated LC-MS/MS Method Development for Ivabradine Pharmacokinetic Studies in Human Plasma

Ivabradine-D6 serves as the definitive SIL-IS for developing and validating LC-MS/MS methods intended for quantifying ivabradine and N-desmethyl ivabradine in human plasma. Its +6 Da mass shift enables a distinct MRM transition (m/z 644.37→130.41) that is fully resolved from the analyte's isotopic envelope, supporting LLOQs as low as 0.1 ng/mL [1]. This sensitivity is essential for capturing the full pharmacokinetic profile, including trough concentrations at late time points in bioequivalence and drug–drug interaction studies .

ANDA and DMF Submission Support for Generic Ivabradine Formulations

Ivabradine-D6 hydrochloride is supplied with regulatory-grade Certificates of Analysis and is explicitly designated for ANDA/DMF filing support, analytical method validation (AMV), and quality control applications [1]. Procurement of this standard from vendors offering pharmacopeial traceability (USP/EP) ensures that bioanalytical data generated will withstand regulatory scrutiny during generic drug application review .

Simultaneous Multi-Analyte Quantification in Cardiovascular Polypharmacy Models

In preclinical models where ivabradine is co-administered with beta-blockers such as metoprolol, Ivabradine-D6 enables simultaneous quantification of multiple analytes within a single LC-MS/MS run. A validated method using IVA-D6 (m/z 644.37→130.41) and MET-D6 (m/z 504.46→116.28) as dual deuterated internal standards achieved accuracy of 99.71–100.3% across a linear range of 0.1–1.5 ng/mL for ivabradine in rat plasma [1]. This multi-analyte capability reduces animal usage and analytical runtime in cardiovascular polypharmacy research.

Metabolic Stability and CYP3A4-Mediated Drug Interaction Studies

The deuterium kinetic isotope effect (KIE) inherent to Ivabradine-D6 may confer reduced susceptibility to CYP3A4-mediated metabolism, as C–²H bonds are cleaved more slowly than C–¹H bonds [1]. When used as a tracer in in vitro microsomal incubations or in vivo ADME studies, Ivabradine-D6 allows researchers to dissect metabolic pathways and quantify the fraction of drug cleared via CYP3A4-dependent vs. CYP3A4-independent routes . This is particularly relevant for drug–drug interaction risk assessment, given that ivabradine is contraindicated with strong CYP3A4 inhibitors.

Application

Selection Property

Validation Focus

Ivabradine PK bioanalysis in human plasma research matrices

Co-eluting +6 Da SIL-IS for interference-free MRM

LLOQ, accuracy/precision endpoint review

ANDA/DMF filing support

Regulatory-grade COA, pharmacopeial traceability available

Documentation and purity endpoint review

Multi-analyte cardiovascular research models

Dual-ISTD method compatibility

Accuracy and cross-analyte interference review

CYP3A4-mediated drug interaction studies

Deuterium KIE for metabolic pathway dissection

Metabolic stability and in vitro-in vivo extrapolation review

• [1] Development and validation of a LC-MS/MS method for simultaneous quantification of Ivabradine and Metoprolol in rat plasma. Elsevier B.V., 2022. View Source